N-{4-[5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}-4-(piperidine-1-sulfonyl)benzamide
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Description
N-{4-[5-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}-4-(piperidine-1-sulfonyl)benzamide is a useful research compound. Its molecular formula is C28H29N5O5S and its molecular weight is 547.63. The purity is usually 95%.
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Scientific Research Applications
Anti-Neoplastic Activity
Triazole derivatives have shown promise in anti-cancer research. One study evaluates the anti-cancer activity of a novel 1,2,4-triazole derivative against tumor-induced male Swiss albino mice, indicating strong support for the compound's anti-cancer properties (Arul & Smith, 2016).
Antimicrobial Activities
Another area of application is in the development of new antimicrobial agents. A study synthesizing new 1,2,4-triazole derivatives found that some compounds possess good or moderate activities against test microorganisms, highlighting the potential of triazole compounds in treating infections (Bektaş et al., 2007).
Antifungal Activity
Triazole derivatives with piperidine side chains have also been designed and synthesized to exhibit moderate-to-excellent antifungal activities against human pathogenic fungi, demonstrating the versatility of triazole compounds in addressing fungal infections (Yu et al., 2014).
Receptor Inhibition
Triazole compounds have been explored for their role in inhibiting specific receptors, such as the soluble epoxide hydrolase, indicating their potential in therapeutic applications targeting various diseases (Thalji et al., 2013).
Properties
IUPAC Name |
N-[4-[5-(3,4-dimethoxyphenyl)triazol-1-yl]phenyl]-4-piperidin-1-ylsulfonylbenzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N5O5S/c1-37-26-15-8-21(18-27(26)38-2)25-19-29-31-33(25)23-11-9-22(10-12-23)30-28(34)20-6-13-24(14-7-20)39(35,36)32-16-4-3-5-17-32/h6-15,18-19H,3-5,16-17H2,1-2H3,(H,30,34) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYVPRLWQOOQNIU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CN=NN2C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCC5)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N5O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
547.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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